Cas no 94481-79-5 ((6S,7aS)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one)

• Product Name: (6S,7aS)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one
• CAS No: 94481-79-5
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 1984324
• PubChem ID: 185347
• Update Time: 2025-04-21

(6S,7aS)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one Chemical and Physical Properties

Names and Identifiers

• (6S,7aS)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one
• DTXSID90915492
• (-)-Aquilegiolide
• Aquilegiolide
• AKOS040763329
• 6-Hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one
• 94481-79-5
• (-)-Menisdaurilide
• (6S,7aS)-6-hydroxy-7,7a-dihydro-6H-1-benzofuran-2-one

• Inchi： 1S/C8H8O3/c9-6-2-1-5-3-8(10)11-7(5)4-6/h1-3,6-7,9H,4H2/t6-,7+/m1/s1
• InChI Key： RAXNUTINVDSFEU-RQJHMYQMSA-N
• SMILES： O1C(C=C2C=C[C@H](C[C@H]12)O)=O

Computed Properties

• Exact Mass: 152.047
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 447°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.591

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans